Cas no 904253-69-6 (2-(Biphenyl-4-yloxy)-5-(trifluoromethyl)phenylamine hydrochloride)

• Product Name: 2-(Biphenyl-4-yloxy)-5-(trifluoromethyl)phenylamine hydrochloride
• CAS No: 904253-69-6
• MF: C₁₉H₁₄F₃NO
• MW: 329.31577539444
• CID: 1072431
• PubChem ID: 16762934
• Update Time: 2025-11-03

2-(Biphenyl-4-yloxy)-5-(trifluoromethyl)phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-4-yloxy)-5-(trifluoromethyl)-aniline
• CS-0330405
• 2-([1,1'-Biphenyl]-4-yloxy)-5-(trifluoromethyl)aniline
• SHPKCCVIJLYQFA-UHFFFAOYSA-N
• [2-(biphenyl-4-yloxy)-5-(trifluoromethyl)phenyl]amine hydrochloride
• Benzenamine, 2-([1,1'-biphenyl]-4-yloxy)-5-(trifluoromethyl)-
• 904253-69-6
• 2-(4-phenylphenoxy)-5-(trifluoromethyl)aniline
• 2-{[1,1'-BIPHENYL]-4-YLOXY}-5-(TRIFLUOROMETHYL)ANILINE
• [2-(biphenyl-4-yloxy)-5-(trifluoromethyl)phenyl]amine
• AKOS003235324
• 2-(biphenyl-4-yloxy)-5-(trifluoromethyl)aniline
• STK665447
• 2-(Biphenyl-4-yloxy)-5-(trifluoromethyl)phenylamine hydrochloride

• MDL： MFCD01117584
• Inchi： 1S/C19H14F3NO/c20-19(21,22)15-8-11-18(17(23)12-15)24-16-9-6-14(7-10-16)13-4-2-1-3-5-13/h1-12H,23H2
• InChI Key： SHPKCCVIJLYQFA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OC1C=CC(=CC=1)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 329.10274856g/mol
• Monoisotopic Mass: 329.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 35.2Ų

2-(Biphenyl-4-yloxy)-5-(trifluoromethyl)phenylamine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers